Cas no 2137858-16-1 (methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2137858-16-1
• MF: C₇H₈ClNO₄S
• MW: 237.660719871521
• CID: 4640387
• Update Time: 2025-06-08

methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C7H8ClNO4S/c1-9-4-5(7(10)13-2)3-6(9)14(8,11)12/h3-4H,1-2H3
• InChI Key： OWUGAYLGZVEXNL-UHFFFAOYSA-N
• SMILES： N1(C)C(S(Cl)(=O)=O)=CC(C(OC)=O)=C1

Additional information on methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate

Methyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS No. 2137858-16-1): A Comprehensive Overview

Methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS No. 2137858-16-1) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in drug development and as a building block for advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate consists of a pyrrole ring substituted with a chlorosulfonyl group and a methyl ester group. The pyrrole ring, a five-membered heterocycle containing one nitrogen atom, is known for its aromaticity and reactivity. The chlorosulfonyl group (ClSO₂-) imparts electrophilic character to the molecule, making it highly reactive in various chemical transformations. The methyl ester group (COOCH₃) adds further functional versatility to the compound.

In terms of synthesis, methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate can be prepared through several routes. One common method involves the reaction of 5-chlorosulfonylpyrrole-3-carboxylic acid with methanol in the presence of an acid catalyst. This esterification reaction is typically carried out under mild conditions to ensure high yields and purity. Another approach involves the direct chlorosulfonation of methyl 5-hydroxypyrrazole-3-carboxylate, followed by methylation to introduce the methyl ester group.

The physical properties of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate include its solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are influenced by the presence of the chlorosulfonyl and methyl ester groups, which can affect intermolecular interactions and molecular stability. The compound is also stable under standard laboratory conditions but should be stored away from strong bases and reducing agents to prevent unwanted side reactions.

Recent research advancements have highlighted the potential applications of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate in various fields. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of novel drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for drug development.

In materials science, methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate has been utilized as a building block for the synthesis of functional polymers and conjugated materials. These materials have found applications in organic electronics, sensors, and energy storage devices due to their unique electronic and optical properties. The chlorosulfonyl group can be used to introduce cross-linking or functionalization sites, enhancing the performance and stability of these materials.

Moreover, computational studies have provided insights into the electronic structure and reactivity of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate. Density functional theory (DFT) calculations have revealed that the chlorosulfonyl group significantly influences the electronic distribution around the pyrrole ring, leading to enhanced electrophilic reactivity. This understanding is crucial for designing efficient synthetic routes and optimizing the properties of derived compounds.

In conclusion, methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS No. 2137858-16-1) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.